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Abstract
Ochratoxins are a group of mycotoxins produced by fungi of the Aspergillus and Penicillium

genera, posing a significant threat to food safety and public health.[1][2] While Ochratoxin A

(OTA) is the most studied and regulated member due to its prevalence and potent

nephrotoxicity, other forms such as Ochratoxin C (OTC) also occur.[3][4] OTC is the ethyl ester

of OTA and is considered a naturally occurring metabolite that can also be formed during food

processing.[5][6] Despite its structural similarity and toxic potential, stemming from its in vivo

conversion back to OTA, data on the natural occurrence of OTC and its potential epimers in the

food supply chain remain remarkably scarce.[7] This technical guide provides a comprehensive

overview of the current knowledge on Ochratoxin C, summarizing its formation, known

occurrence data, toxicological significance, and detailed analytical methodologies for its

detection. The significant data gaps, particularly concerning its epimers and prevalence in

common foodstuffs, are highlighted to guide future research priorities.

Introduction to the Ochratoxin Family
The ochratoxin family consists of three main structurally related members: Ochratoxin A (OTA),

Ochratoxin B (OTB), and Ochratoxin C (OTC).[4] These mycotoxins are pentaketides derived

from a dihydroisocoumarin moiety linked to the amino acid L-phenylalanine.[6]

Ochratoxin A (OTA): The most abundant and toxic member, characterized by a chlorine atom

on the isocoumarin ring.[4] It is a potent nephrotoxin, carcinogen, teratogen, and

immunotoxin, and its presence in food is regulated globally.[8][9]
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Ochratoxin B (OTB): The non-chlorinated (dechloro) analogue of OTA.[5]

Ochratoxin C (OTC): The ethyl ester of OTA.[5]

These three forms are often co-produced by the same fungal species.[3] While OTA is the

primary focus of food safety monitoring, the presence of OTC is of interest due to its potential

contribution to the total toxicological burden.

Biosynthesis and Formation of Ochratoxin C
The biosynthesis of ochratoxins is a complex process involving polyketide synthase (PKS) and

non-ribosomal peptide synthetase (NRPS) gene clusters. The proposed pathway primarily

leads to OTA, with OTB as a key intermediate.

Fungal Biosynthesis
The generally accepted biosynthetic pathway suggests that OTB is formed first through the

condensation of a polyketide-derived isocoumarin core with L-phenylalanine. A dedicated

halogenase (chloroperoxidase) then chlorinates OTB at the C5 position to form the more toxic

OTA.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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